Cas no 1396764-74-1 (2-(4-methoxyphenyl)-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}acetamide
• CAS No: 1396764-74-1
• MF: C₁₇H₁₈F₃N₃O₂
• MW: 353.338934421539
• CID: 5401538
• Update Time: 2025-10-31

2-(4-methoxyphenyl)-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-[2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]acetamide
• 2-(4-methoxyphenyl)-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}acetamide

• Inchi： 1S/C17H18F3N3O2/c1-11-9-14(17(18,19)20)23-15(22-11)7-8-21-16(24)10-12-3-5-13(25-2)6-4-12/h3-6,9H,7-8,10H2,1-2H3,(H,21,24)
• InChI Key： WHMDCBLRDIAPNW-UHFFFAOYSA-N
• SMILES： C(NCCC1=NC(C(F)(F)F)=CC(C)=N1)(=O)CC1=CC=C(OC)C=C1

Additional information on 2-(4-methoxyphenyl)-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}acetamide

Introduction to 2-(4-methoxyphenyl)-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}acetamide (CAS No. 1396764-74-1)

The compound 2-(4-methoxyphenyl)-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}acetamide, identified by its CAS number 1396764-74-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural motif incorporates a phenyl ring substituted with a methoxy group, linked to an acetylamide moiety, which is further connected to an ethyl chain terminated by a pyrimidine derivative. This unique arrangement of functional groups positions the compound as a promising candidate for further exploration in therapeutic contexts.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules that leverage fluorinated pyrimidines, which are known for their enhanced metabolic stability and bioavailability. The presence of a trifluoromethyl group in the pyrimidine ring of this compound is particularly noteworthy, as such substitutions are frequently employed to modulate pharmacokinetic properties and improve binding affinity to biological targets. The 4-methyl substitution on the pyrimidine further diversifies the electronic landscape of the molecule, potentially influencing its interactions with biological receptors.

The 4-methoxyphenyl moiety at the beginning of the molecular structure introduces hydrophobicity and electronic effects that can influence solubility and receptor binding. This aromatic ring system is a common feature in many bioactive compounds, suggesting that this molecule may exhibit favorable pharmacological properties. The acetylamide linkage serves as a key pharmacophoric element, often involved in hydrogen bonding interactions within biological targets. The ethyl chain extending from the pyrimidine ring adds another layer of conformational flexibility, which can be critical for optimizing drug-like properties.

Recent studies have highlighted the importance of multifunctional scaffolds in drug design, where combinations of structural features can lead to enhanced therapeutic efficacy. The compound 2-(4-methoxyphenyl)-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}acetamide exemplifies this approach, integrating several pharmacologically relevant moieties into a single molecular entity. This design philosophy aligns with current trends in medicinal chemistry, where the goal is to create molecules that are not only potent but also possess optimized pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of reactive sites such as the amide bond and aromatic rings provides opportunities for further chemical modification, allowing researchers to fine-tune its biological activity. Such flexibility is invaluable in drug discovery pipelines, where iterative optimization is often required to achieve desired therapeutic outcomes.

The use of computational modeling and high-throughput screening has accelerated the discovery process significantly in recent years. These technologies have enabled researchers to rapidly assess the binding affinity and selectivity of molecules like 2-(4-methoxyphenyl)-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}acetamide towards various biological targets. Preliminary computational studies suggest that this compound may interact with proteins involved in metabolic pathways relevant to inflammation and cancer, although further experimental validation is necessary to confirm these hypotheses.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, may be employed to construct key structural fragments efficiently. The integration of fluorinated building blocks into the final product underscores the growing importance of fluorine chemistry in modern drug development.

As interest in targeted therapies continues to grow, compounds like 2-(4-methoxyphenyl)-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}acetamide are being explored for their potential applications in precision medicine. The unique combination of structural features makes it a versatile tool for investigating mechanisms of action and developing novel treatments for diseases with unmet medical needs. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into clinical practice.

The regulatory landscape for new pharmaceutical agents remains stringent but increasingly supportive of innovative approaches. Regulatory bodies are keenly interested in compounds that demonstrate novel mechanisms of action or improved therapeutic profiles compared to existing treatments. The potential advantages offered by 2-(4-methoxyphenyl)-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}acetamide, particularly its fluorinated pyrimidine core and optimized physicochemical properties, position it as a strong candidate for regulatory submissions.

In conclusion, 2-(4-methoxyphenyl)-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}acetamide (CAS No. 1396764-74-1) represents a promising entity in pharmaceutical research with significant potential for further development. Its complex structure integrates multiple pharmacophoric elements that are well-suited for interaction with biological targets relevant to various diseases. As research continues to uncover new applications for fluorinated pyrimidines and multifunctional scaffolds, compounds like this one will play an increasingly important role in shaping the future of medicine.